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Compound of Interest

Compound Name: 2-Ethoxypentane

Cat. No.: B162242

For Immediate Reference: Safe Handling and Disposal of 2-Ethoxypentane

This document provides critical safety and logistical information for the proper disposal of 2-
Ethoxypentane (CAS No. 1817-89-6). The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling and compliance with
hazardous waste regulations. Given its properties as a flammable ether, 2-Ethoxypentane
requires careful management to mitigate risks of fire, explosion, and environmental
contamination.

Key Physical and Hazard Data

2-Ethoxypentane is a colorless liquid with a mild odor.[1] Its low flash point categorizes it as a
highly flammable liquid, which is the primary hazard to consider during its handling and
disposal.
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Property Value Reference
CAS Number 1817-89-6 [2]
Molecular Formula C7H160 [3]
Molecular Weight 116.20 g/mol [3]
Flash Point 9°C (48.2°F) [4]
Boiling Point approx. 109°C [4]
Density approx. 0.77 g/cm3 [4]
Water Solubility Limited [1]

Immediate Safety and Personal Protective Equipment
(PPE)

Due to its flammability and potential health risks, appropriate personal protective equipment
must be worn at all times when handling 2-Ethoxypentane.

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat or chemical-resistant apron.

Respiratory Protection: If working outside of a certified chemical fume hood or in poorly

ventilated areas, a respirator with an organic vapor cartridge is necessary.[5]

All handling of 2-Ethoxypentane, including preparation for disposal, should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure
and the risk of vapor ignition.[6]

Detailed Disposal Protocol for 2-Ethoxypentane
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The disposal of 2-Ethoxypentane must be managed as a hazardous waste, in compliance with
local, state, and federal regulations.[1] It is illegal and unsafe to dispose of flammable solvents
like 2-Ethoxypentane by evaporation or pouring them down the drain.[6][7]

Step-by-Step Disposal Procedure:

o Waste Characterization: Based on its flashpoint of 9°C, 2-Ethoxypentane is classified as an
ignitable hazardous waste.

o Waste Collection:

o Collect waste 2-Ethoxypentane in a designated, compatible waste container. Glass
bottles are often suitable for solvent waste.[6]

o The container must be in good condition, with no leaks or rust, and must have a secure,
tight-fitting lid.[8]

o Do not mix 2-Ethoxypentane with incompatible waste streams. It is generally collected
with other non-halogenated organic solvents.[7]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name, "2-
Ethoxypentane."[3]

o Include an accumulation start date on the label.
e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
sources of ignition such as heat, sparks, or open flames.

o Ensure the storage area is designated for flammable liquids and is equipped with
appropriate fire suppression systems.

o Store in a secondary containment bin to prevent the spread of material in case of a leak.

e Peroxide Formation:
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o Like other ethers, 2-Ethoxypentane has the potential to form explosive peroxides over
time, especially when exposed to air and light.

o If the chemical has been stored for an extended period or if crystals are visible around the
container cap, do not move it. Contact your institution's Environmental Health and Safety
(EHS) department immediately for guidance.[9]

e Disposal Pickup:

o Arrange for a pickup of the hazardous waste through your institution's EHS department or
a certified hazardous waste disposal contractor.[1]

o Do not attempt to transport hazardous waste in a personal vehicle.

Disposal of Empty Containers:

o Empty containers that held 2-Ethoxypentane must also be managed carefully.

» For volatile organic solvents, the emptied container can be air-dried in a chemical fume
hood.[9]

» After the residue has evaporated, the original label should be defaced, and the container can
then be disposed of according to institutional guidelines, which may include recycling or

disposal as regular solid waste.[9]

Logical Workflow for 2-Ethoxypentane Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Ethoxypentane.
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Caption: Workflow for the safe disposal of 2-Ethoxypentane, including peroxide risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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